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Compound of Interest

1-Ethyl-2-
Compound Name: ) _ o
(nitromethylidene)pyrrolidine

Cat. No.: B188706

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures for researchers, scientists, and drug
development professionals handling 1-Ethyl-2-(nitromethylidene)pyrrolidine (CAS No.
26171-04-0). Given the conflicting safety information available, a cautious approach is
mandated, assuming the compound presents significant hazards.

Hazard Summary:

While some sources suggest this substance does not meet the criteria for hazard classification,
other data indicate it should be treated as a hazardous compound. According to PubChem, 1-
Ethyl-2-(nitromethylidene)pyrrolidine is classified with the following GHS hazard statements:

e H315: Causes skin irritation[1]
e H319: Causes serious eye irritation[1]
o H335: May cause respiratory irritation[1]

Additionally, compounds of the nitromethylene class are noted as being neurotoxic.[1]
Therefore, all handling procedures must be designed to mitigate these potential risks.

Personal Protective Equipment (PPE)
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The following table outlines the minimum required PPE for handling 1-Ethyl-2-
(nitromethylidene)pyrrolidine.

Specifications and Best

Body Part Required PPE .
Practices
Chemical splash goggles are
mandatory. A face shield
Safety Goggles and Face should be worn over the
Eyes/Face i .
Shield goggles, especially when there

is a risk of splashing or

aerosolization.[2][3]

Wear suitable chemical
protection gloves tested
according to EN 374.[4] Nitrile
gloves are a common choice
_ _ for short-term protection
) Chemical-Resistant Gloves ) )
Skin/Body against a range of chemicals.
and Laboratory Coat )
[2] Always inspect gloves for
leaks or tears before use.[4] A
long-sleeved laboratory coat
must be worn and fully

buttoned.

All handling of this compound
should be conducted in a
certified chemical fume hood to
ensure adequate ventilation.[4]
Respiratory Fume Hood or Respirator If a fume hood is not available
or if there is a risk of exceeding
exposure limits, a
NIOSH/MSHA approved
respirator should be used.[2][5]

Shoes must fully cover the
Footwear Closed-Toed Shoes feet; open-toed footwear is not

permitted in the laboratory.[2]
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Experimental Protocols

Handling and Storage:

o Engineering Controls: Always handle 1-Ethyl-2-(nitromethylidene)pyrrolidine in a well-
ventilated area, preferably within a chemical fume hood.[4] Eyewash stations and safety
showers must be readily accessible.[5]

o Personal Hygiene: Wash hands thoroughly with soap and water after handling the
compound.[4] Do not eat, drink, or smoke in laboratory areas.[4]

o Storage: Store in a tightly closed, approved container in a cool, dry, and well-ventilated area.

[6]
Spill and Emergency Procedures:
e Minor Spills:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g., sand,
vermiculite).

o Collect the contaminated material into a suitable, labeled container for hazardous waste
disposal.[4]

o Ventilate the affected area.[4]

e Major Spills:
o Evacuate the area immediately.
o Alert emergency responders.

o First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[6] Seek immediate medical attention.
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o Skin Contact: Remove contaminated clothing and wash the affected area with plenty of
soap and water.[4]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[4]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[4]

Disposal Plan:

1-Ethyl-2-(nitromethylidene)pyrrolidine and any contaminated materials are to be
considered hazardous waste.[4]

o Segregation: Collect all waste containing this compound in a designated, properly labeled,
and approved hazardous waste container.[4]

e Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name: "1-Ethyl-2-(nitromethylidene)pyrrolidine”.

o Disposal: Dispose of the waste through your institution's designated hazardous waste
management program, following all local, state, and federal regulations. Do not empty into
drains or release into the environment.[4]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-Ethyl-2-
(nitromethylidene)pyrrolidine.

Caption: Workflow for handling 1-Ethyl-2-(nitromethylidene)pyrrolidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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